Cas no 2580201-93-8 (5-{(benzyloxy)carbonylamino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2580201-93-8
• MF: C₁₅H₁₄F₂N₂O₄S
• MW: 356.344469547272
• CID: 5660653
• PubChem ID: 165888126
• Update Time: 2025-06-09

5-{(benzyloxy)carbonylamino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic acid
• EN300-27725516
• 2580201-93-8
• 5-{(benzyloxy)carbonylamino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C15H14F2N2O4S/c1-15(16,17)7-10-18-11(13(20)21)12(24-10)19-14(22)23-8-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,19,22)(H,20,21)
• InChI Key： HRKJMKISHYRFJP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)N=C1CC(C)(F)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 356.06423443g/mol
• Monoisotopic Mass: 356.06423443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 117Ų

Additional information on 5-{(benzyloxy)carbonylamino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic acid

Introduction to 5-{(benzyloxy)carbonylamino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic Acid (CAS No. 2580201-93-8)

5-{(benzyloxy)carbonylamino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2580201-93-8, is a derivative of thiazole, a heterocyclic compound known for its diverse biological activities. The structural features of this molecule, particularly the presence of a (benzyloxy)carbonylamino group and a 2,2-difluoropropyl substituent, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The thiazole core of 5-{(benzyloxy)carbonylamino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic acid is a key pharmacophore that has been extensively studied for its role in various biological processes. Thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the (benzyloxy)carbonylamino group enhances the compound's solubility and stability, making it more suitable for further biochemical studies and potential therapeutic applications.

The 2,2-difluoropropyl substituent in the molecule adds another layer of complexity, influencing both the electronic and steric properties of the compound. Fluorine atoms are known to modulate the bioactivity of molecules by affecting metabolic stability and binding affinity to biological targets. In recent years, there has been a growing interest in fluorinated thiazole derivatives due to their enhanced pharmacokinetic profiles and improved therapeutic efficacy.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated heterocycles in drug discovery. Studies have shown that compounds containing fluorine atoms exhibit improved metabolic stability, reduced susceptibility to enzymatic degradation, and enhanced binding interactions with biological targets. The combination of these features makes 5-{(benzyloxy)carbonylamino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic acid a promising candidate for further investigation in drug development.

In particular, the antimicrobial properties of thiazole derivatives have been extensively explored. Several studies have demonstrated that these compounds can inhibit the growth of various bacteria and fungi by disrupting essential cellular processes. The structural modifications introduced in 5-{(benzyloxy)carbonylamino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic acid are expected to enhance its antimicrobial activity while maintaining a favorable pharmacokinetic profile.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the (benzyloxy)carbonylamino group typically involves a coupling reaction between a benzoyl chloride derivative and an amine precursor. The subsequent introduction of the 2,2-difluoropropyl substituent requires specialized fluorination techniques, such as electrophilic aromatic substitution or nucleophilic substitution reactions.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography is essential for characterizing the structure of 5-{(benzyloxy)carbonylamino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic acid. These techniques provide detailed information about the molecular structure, purity, and conformational preferences of the compound.

In conclusion, 5-{(benzyloxy)carbonylamino}-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylic acid represents a significant advancement in the field of pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for further investigation in drug discovery and development. As research continues to uncover new applications for fluorinated thiazole derivatives, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.